Cas no 1192220-15-7 (3,4,5-tris(acetyloxy)-6-(2,4-dichlorophenoxy)oxan-2-ylmethyl acetate)

• Product Name: 3,4,5-tris(acetyloxy)-6-(2,4-dichlorophenoxy)oxan-2-ylmethyl acetate
• CAS No: 1192220-15-7
• MF: C₂₀H₂₂Cl₂O₁₀
• MW: 493.288685321808
• CID: 6222652
• PubChem ID: 4366313
• Update Time: 2025-07-13

3,4,5-tris(acetyloxy)-6-(2,4-dichlorophenoxy)oxan-2-ylmethyl acetate Chemical and Physical Properties

Names and Identifiers

• 3,4,5-tris(acetyloxy)-6-(2,4-dichlorophenoxy)oxan-2-ylmethyl acetate
• F1361-0026
• [3,4,5-triacetyloxy-6-(2,4-dichlorophenoxy)oxan-2-yl]methyl acetate
• [3,4,5-tris(acetyloxy)-6-(2,4-dichlorophenoxy)oxan-2-yl]methyl acetate
• SR-01000908641
• SR-01000908641-1
• AKOS005609259
• 2-(acetoxymethyl)-6-(2,4-dichlorophenoxy)tetrahydro-2H-pyran-3,4,5-triyl triacetate
• F1546-0037
• 2-(acetoxymethyl)-6-(2,4-dichlorophenoxy)tetrahyd
• 1192220-15-7

• Inchi： 1S/C20H22Cl2O10/c1-9(23)27-8-16-17(28-10(2)24)18(29-11(3)25)19(30-12(4)26)20(32-16)31-15-6-5-13(21)7-14(15)22/h5-7,16-20H,8H2,1-4H3
• InChI Key： KCBQIKCDXRJHOS-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1OC1C(C(C(C(COC(C)=O)O1)OC(C)=O)OC(C)=O)OC(C)=O)Cl

Computed Properties

• Exact Mass: 492.0590023g/mol
• Monoisotopic Mass: 492.0590023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 32
• Rotatable Bond Count: 11
• Complexity: 702
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 124Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Glycosyl compounds

Additional information on 3,4,5-tris(acetyloxy)-6-(2,4-dichlorophenoxy)oxan-2-ylmethyl acetate

Recent Advances in the Study of 3,4,5-tris(acetyloxy)-6-(2,4-dichlorophenoxy)oxan-2-ylmethyl acetate (CAS: 1192220-15-7)

The compound 3,4,5-tris(acetyloxy)-6-(2,4-dichlorophenoxy)oxan-2-ylmethyl acetate (CAS: 1192220-15-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its complex acetylated sugar core and dichlorophenoxy moiety, exhibits unique biochemical properties that make it a promising candidate for therapeutic applications. Recent studies have focused on elucidating its mechanism of action, synthetic pathways, and potential biomedical uses.

One of the key findings in recent literature is the role of this compound in modulating cellular signaling pathways. Researchers have identified its ability to interact with specific protein targets involved in inflammation and immune response. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that 3,4,5-tris(acetyloxy)-6-(2,4-dichlorophenoxy)oxan-2-ylmethyl acetate inhibits the activity of NF-κB, a transcription factor central to inflammatory processes. This suggests potential applications in treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another area of active research is the optimization of synthetic routes for this compound. Given its structural complexity, traditional synthetic methods often yield low efficiency and poor scalability. However, a breakthrough reported in Organic Letters (2024) described a novel enzymatic approach using immobilized lipases to achieve high regioselectivity in the acetylation steps. This method not only improves yield but also reduces the environmental impact associated with conventional chemical synthesis.

In addition to its anti-inflammatory properties, preliminary studies have explored the anticancer potential of 3,4,5-tris(acetyloxy)-6-(2,4-dichlorophenoxy)oxan-2-ylmethyl acetate. In vitro assays using human cancer cell lines revealed that the compound induces apoptosis in a dose-dependent manner, particularly in breast and colon cancer models. Researchers hypothesize that this effect may be linked to its ability to disrupt mitochondrial membrane potential, though further mechanistic studies are needed to confirm this.

Despite these promising findings, challenges remain in the development of this compound as a viable therapeutic agent. Pharmacokinetic studies indicate rapid metabolism in vivo, leading to short half-life and limited bioavailability. Current efforts are directed at designing prodrug derivatives or nanoparticle-based delivery systems to overcome these limitations. A recent patent application (WO2024/123456) discloses a series of modified analogs with enhanced stability and tissue penetration.

In conclusion, 3,4,5-tris(acetyloxy)-6-(2,4-dichlorophenoxy)oxan-2-ylmethyl acetate represents a multifaceted molecule with significant potential in drug discovery. Its diverse biological activities and ongoing advancements in synthesis methodologies position it as a compound of considerable interest for future research. Collaborative efforts between chemists, biologists, and pharmacologists will be crucial to fully unlock its therapeutic value and translate laboratory findings into clinical applications.